(2,5-Dimethyl-1H-pyrrol-1-YL)acetic acid
Overview
Description
“(2,5-Dimethyl-1H-pyrrol-1-YL)acetic acid” is an organic compound . It has a molecular formula of C8H11NO2 .
Molecular Structure Analysis
The molecular structure of “(2,5-Dimethyl-1H-pyrrol-1-YL)acetic acid” consists of a pyrrole ring with two methyl groups attached to it, and an acetic acid group .Chemical Reactions Analysis
While specific chemical reactions involving “(2,5-Dimethyl-1H-pyrrol-1-YL)acetic acid” are not detailed in the sources retrieved, studies have discussed reactions of related compounds .Physical And Chemical Properties Analysis
“(2,5-Dimethyl-1H-pyrrol-1-YL)acetic acid” is a solid compound . It has a molecular weight of 153.18 g/mol . The compound has a topological polar surface area of 42.2 Ų .Scientific Research Applications
Synthesis of Heterocyclic Compounds
(2,5-Dimethyl-1H-pyrrol-1-YL)acetic acid: is a valuable building block in the synthesis of various heterocyclic compounds. These compounds are crucial in the development of pharmaceuticals and agrochemicals due to their diverse biological activities .
Medicinal Chemistry
In medicinal chemistry, this compound is used to create molecules with potential therapeutic effects. It’s particularly important in the design of drugs with anti-inflammatory, analgesic, and antipyretic properties .
Material Science
Researchers in material science utilize (2,5-Dimethyl-1H-pyrrol-1-YL)acetic acid to develop new materials with specific electronic or photonic properties. This is essential for advancing technologies in semiconductors and OLEDs .
Biochemistry Research
In biochemistry, this compound serves as a precursor for synthesizing more complex molecules that can mimic or interfere with biological pathways, aiding in the study of cellular processes .
Agricultural Chemistry
The compound is used in agricultural chemistry to create new pesticides and herbicides. Its structural flexibility allows for the development of compounds that are selective and environmentally friendly .
Analytical Chemistry
(2,5-Dimethyl-1H-pyrrol-1-YL)acetic acid: can be used as a standard or reagent in analytical chemistry to quantify or identify other substances through techniques like chromatography or spectroscopy .
Chemical Education
This compound is also used in educational settings to teach advanced organic synthesis techniques and to demonstrate the practical applications of organic chemistry in research .
Energy Research
Finally, in the field of energy research, (2,5-Dimethyl-1H-pyrrol-1-YL)acetic acid is explored for its potential use in creating more efficient energy storage materials, such as in the development of new battery technologies .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(2,5-dimethylpyrrol-1-yl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO2/c1-6-3-4-7(2)9(6)5-8(10)11/h3-4H,5H2,1-2H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLPZIWWWXMHLEK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(N1CC(=O)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60564537 |
Source
|
| Record name | (2,5-Dimethyl-1H-pyrrol-1-yl)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60564537 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2,5-Dimethyl-1H-pyrrol-1-YL)acetic acid | |
CAS RN |
109960-17-0 |
Source
|
| Record name | (2,5-Dimethyl-1H-pyrrol-1-yl)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60564537 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(2,5-dimethyl-1H-pyrrol-1-yl)acetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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